Cas no 81653-11-4 (2,7-Naphthalenediol, 1-(1-piperidinylmethyl)-)

2,7-Naphthalenediol, 1-(1-piperidinylmethyl)- structure
81653-11-4 structure
Product Name:2,7-Naphthalenediol, 1-(1-piperidinylmethyl)-
CAS No:81653-11-4
MF:C16H19NO2
MW:257.327564477921
CID:703442
PubChem ID:71420886
Update Time:2025-04-19

2,7-Naphthalenediol, 1-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenediol, 1-(1-piperidinylmethyl)-
    • 1-(piperidin-1-ylmethyl)naphthalene-2,7-diol
    • 1-[(Piperidin-1-yl)methyl]naphthalene-2,7-diol
    • 81653-11-4
    • DTXSID40840063
    • Inchi: 1S/C16H19NO2/c18-13-6-4-12-5-7-16(19)15(14(12)10-13)11-17-8-2-1-3-9-17/h4-7,10,18-19H,1-3,8-9,11H2
    • InChI Key: BMVYHCBXDVUNIH-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=CC(=CC=2C=1CN1CCCCC1)O

Computed Properties

  • Exact Mass: 257.141578849g/mol
  • Monoisotopic Mass: 257.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.7Ų
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